2-(2-Chloro-6-methoxyphenyl)-6-methoxyphenylboronic acid

• IUPAC Name: [2-(2-chloro-6-methoxyphenyl)-6-methoxyphenyl]boronic acid
• InChI: InChI=1S/C14H14BClO4/c1-19-11-7-4-6-10(16)13(11)9-5-3-8-12(20-2)14(9)15(17)18/h3-8,17-18H,1-2H3
• InChI Key: LKTFQTFAMQVFRL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC=C1OC)C2=C(C=CC=C2Cl)OC)(O)O
• Molecular Formula: C14H14BClO4
• Molecular Weight: 292.52 g/mol

Description

The compound “2-(2-Chloro-6-methoxyphenyl)-6-methoxyphenylboronic acid” is a boronic acid derivative. Boronic acids are compounds that contain a boron atom bonded to two oxygen atoms and one carbon atom. They are known for their versatility in various chemical reactions, particularly in the Suzuki reaction, a type of cross-coupling reaction used in organic chemistry.

Scientific Research Applications

Fluorescence Quenching Studies One scientific application of boronic acid derivatives, similar to 2-(2-Chloro-6-methoxyphenyl)-6-methoxyphenylboronic acid, is in the study of fluorescence quenching mechanisms. Research by Geethanjali et al. (2015) on 5-chloro-2-methoxyphenylboronic acid and 4-fluoro-2-methoxyphenyl boronic acid explored fluorescence quenching using steady-state fluorescence measurements. This study provided insights into the static quenching mechanism active in these systems, suggesting potential applications in sensor technology and molecular interaction studies (Geethanjali, Nagaraja, & Melavanki, 2015).

Cross-Coupling Reactions for Nucleotide Analogues Another application involves the synthesis of acyclic nucleotide analogues through cross-coupling reactions. Česnek et al. (2000) utilized arylboronic acids in reactions with halopurines to produce 2-amino-6-arylpurines, showcasing the utility of boronic acids in creating biologically active compounds. This demonstrates the boronic acids' versatility in medicinal chemistry and drug development (Česnek, Hocek, & Holý, 2000).

Supramolecular Assemblies Pedireddi and Seethalekshmi (2004) highlighted the use of boronic acids in the design and synthesis of supramolecular assemblies. Their work on phenylboronic and 4-methoxyphenylboronic acids with bipyridine derivatives underscores the role of boronic acids in forming complex structures through hydrogen bonding, relevant in materials science and nanotechnology (Pedireddi & Seethalekshmi, 2004).

Molecular Structure and Properties Studies The synthesis of 2-(2-methoxyphenyl)-1-azaazulene by Oda et al. (2012), involving a Suzuki–Miyaura cross-coupling reaction with 2-methoxyphenylboronic acid, illustrates boronic acids' role in constructing molecules with specific structural and photophysical properties. Such studies contribute to our understanding of molecular design principles (Oda et al., 2012).